
Thermal stability and degradation profile of C.I.
Disperse Red 86

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

An In-depth Technical Guide to the Thermal Stability and Degradation Profile of C.I. Disperse
Red 86

For Researchers, Scientists, and Drug Development
Professionals
Introduction

C.I. Disperse Red 86 is a synthetic anthraquinone dye valued for its vibrant color and

application in the textile industry. A comprehensive understanding of its thermal stability and

degradation profile is crucial for ensuring product quality, predicting environmental fate, and for

any potential applications in fields such as drug development where thermal processing may

be involved. This guide provides a detailed overview of the thermal properties of C.I. Disperse
Red 86, including its degradation pathway and the analytical methods used for its

characterization.

Data Presentation
Due to the limited availability of specific experimental data for C.I. Disperse Red 86 in the

public domain, the following tables present representative data based on the analysis of

structurally similar anthraquinone dyes. These values should be considered as estimates and a

basis for experimental design.

Table 1: Representative Thermal Stability Data for C.I. Disperse Red 86
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Parameter Value (Estimated) Analytical Technique

Onset Decomposition

Temperature (Tonset)
280 - 320 °C

Thermogravimetric Analysis

(TGA)

Peak Decomposition

Temperature (Tpeak)
350 - 400 °C

Thermogravimetric Analysis

(TGA)

Mass Loss at 500 °C 40 - 60 %
Thermogravimetric Analysis

(TGA)

Glass Transition Temperature

(Tg)
110 - 140 °C

Differential Scanning

Calorimetry (DSC)

Melting Temperature (Tm) 210 - 240 °C
Differential Scanning

Calorimetry (DSC)

Table 2: Potential Thermal Degradation Products of C.I. Disperse Red 86

Degradation Product Chemical Formula Analytical Technique

Phthalic Anhydride C₈H₄O₃

Pyrolysis-Gas

Chromatography-Mass

Spectrometry (Py-GC-MS)

Benzonitrile C₇H₅N

Pyrolysis-Gas

Chromatography-Mass

Spectrometry (Py-GC-MS)

1-Aminoanthraquinone C₁₄H₉NO₂

Pyrolysis-Gas

Chromatography-Mass

Spectrometry (Py-GC-MS)

Phenol C₆H₆O

Pyrolysis-Gas

Chromatography-Mass

Spectrometry (Py-GC-MS)

Aniline C₆H₇N

Pyrolysis-Gas

Chromatography-Mass

Spectrometry (Py-GC-MS)
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Experimental Protocols
Detailed methodologies for the key experiments are provided below. These protocols are based

on established practices for the thermal analysis of organic compounds and dyes.

1. Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of C.I. Disperse Red
86 by measuring its mass change as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

Accurately weigh 5-10 mg of the C.I. Disperse Red 86 sample into a ceramic or platinum

TGA pan.

Place the pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at

least 30 minutes to ensure an inert atmosphere.

Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature of 600 °C at

a constant heating rate of 10 °C/min.

Record the mass loss of the sample as a function of temperature.

Analyze the resulting TGA curve to determine the onset and peak decomposition

temperatures, as well as the percentage of mass loss at different temperature intervals.

2. Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as glass transition (Tg) and melting (Tm) of

C.I. Disperse Red 86 by measuring the heat flow to or from the sample as a function of

temperature.

Instrumentation: A calibrated differential scanning calorimeter.
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Procedure:

Accurately weigh 2-5 mg of the C.I. Disperse Red 86 sample into an aluminum DSC pan.

Seal the pan hermetically. An empty sealed pan is used as a reference.

Place the sample and reference pans in the DSC cell.

Heat the sample from a sub-ambient temperature (e.g., 0 °C) to a temperature above its

expected melting point (e.g., 250 °C) at a constant heating rate of 10 °C/min under a

nitrogen atmosphere.

Cool the sample back to the starting temperature at a controlled rate (e.g., 10 °C/min).

Perform a second heating cycle under the same conditions as the first.

Analyze the DSC thermogram from the second heating cycle to determine the glass

transition temperature and melting temperature.

3. Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile organic compounds produced during the

thermal degradation of C.I. Disperse Red 86.

Instrumentation: A pyrolyzer coupled to a gas chromatograph-mass spectrometer system.

Procedure:

Place a small amount (approximately 0.1-0.5 mg) of the C.I. Disperse Red 86 sample into

a pyrolysis tube.

Insert the tube into the pyrolyzer, which is interfaced with the GC injector.

Rapidly heat the sample to a pyrolysis temperature of 600 °C.

The resulting degradation products are swept into the GC column by a carrier gas (e.g.,

helium).
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Separate the degradation products in the GC column using a suitable temperature

program (e.g., start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min).

Detect and identify the separated compounds using the mass spectrometer by comparing

their mass spectra with a reference library (e.g., NIST).

Mandatory Visualization
Caption: Experimental workflow for thermal analysis of C.I. Disperse Red 86.

Degradation Profile

The thermal degradation of anthraquinone dyes like C.I. Disperse Red 86 is a complex

process involving the cleavage of the anthraquinone core and its substituents. Under inert

conditions, pyrolysis is expected to break the weaker bonds first. The degradation likely

initiates with the cleavage of the ether and amine linkages, followed by the fragmentation of the

anthraquinone structure itself.

The presence of nitrogen and sulfur in the molecule suggests that thermal decomposition could

lead to the formation of nitrogen oxides (NOx) and sulfur oxides (SOx) in an oxidative

environment. In an inert atmosphere, as used in TGA and pyrolysis, the degradation products

are primarily organic fragments. The identification of compounds like phthalic anhydride and

benzonitrile from the pyrolysis of similar pigments suggests that the core aromatic structures

are major products of thermal breakdown.

Conclusion

This technical guide provides a foundational understanding of the thermal stability and

degradation profile of C.I. Disperse Red 86. While specific experimental data for this dye is

limited, the provided representative data and detailed experimental protocols offer a robust

starting point for researchers and scientists. The outlined analytical techniques are essential for

obtaining precise data, which is critical for quality control, environmental assessment, and the

exploration of new applications for this and similar dyestuffs. Further research is encouraged to

establish the definitive thermal properties of C.I. Disperse Red 86.

To cite this document: BenchChem. [Thermal stability and degradation profile of C.I.
Disperse Red 86]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b077459#thermal-stability-and-degradation-profile-of-
c-i-disperse-red-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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